Cas no 61892-79-3 (1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-)
61892-79-3 structure
Product Name:1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-
CAS No:61892-79-3
MF:C6H8N2O2
MW:140.139921188354
CID:463626
PubChem ID:71391392
Update Time:2025-04-19
1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro-
- 1,2,6,7-tetrahydropyrazolo[1,2-a]pyrazole-3,5-dione
- Tetrahydro-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
- 61892-79-3
- DTXSID30813261
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- Inchi: 1S/C6H8N2O2/c9-5-1-3-7-4-2-6(10)8(5)7/h1-4H2
- InChI Key: MIKQGVZYIUNHMZ-UHFFFAOYSA-N
- SMILES: O=C1CCN2CCC(N21)=O
Computed Properties
- Exact Mass: 140.05864
- Monoisotopic Mass: 140.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione, tetrahydro- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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